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Compound of Interest

Compound Name: Methyl 2-benzylacrylate
CAS No.: 3070-71-1
Cat. No.: B1583974
Get Quote
. J

Compound Profile & Significance

¢ |[UPAC Name: Methyl 2-benzylprop-2-enoate

CAS Number: 3070-71-1[1]

Molecular Formula: C11H1202

Molecular Weight: 176.21 g/mol

Core Application: Monomer for optical resins (high refractive index), intermediate in organic
synthesis via Michael additions.

Structural Insight: The molecule features an acrylate backbone substituted at the

-position with a benzyl group.[2][3][4][5][6] This structural motif prevents homopolymerization
under standard storage conditions (due to steric hindrance) but allows for radical
copolymerization. The conjugation between the aromatic ring and the vinyl group is interrupted
by the methylene bridge, yet the phenyl ring exerts significant shielding effects on the vinyl
protons in NMR spectroscopy.
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Synthesis Protocol (Friedel-Crafts Route)

While Baylis-Hillman reactions are common for similar adducts, the high-purity synthesis of
Methyl 2-benzylacrylate is best achieved via the Friedel-Crafts allylation of benzene using
methyl 2-(bromomethyl)acrylate. This method avoids the formation of hydroxylated side-
products common in aldehyde coupling.

Experimental Workflow

Reagents: Methyl 2-(bromomethyl)acrylate (1.0 eq), Benzene (Excess/Solvent), Aluminum
Chloride (

, 1.1 eq).

Activation: Suspend anhydrous

in dry benzene under
atmosphere.

o Addition: Dropwise add methyl 2-(bromomethyl)acrylate at 0°C. The Lewis acid complexes
with the ester carbonyl and the bromide, facilitating carbocation formation.

o Alkylation: The electrophilic intermediate attacks the benzene ring.
e Workup: Quench with ice-water/HCI. Extract with ether.[4][5]

 Purification: Vacuum distillation (bp ~62°C at 0.7 Torr).

Methyl 2-(bromomethyl)acrylate ixing Lewis Acid Activation carbocation gen. Electrophilic Attack Acidic Quench Distillation Methyl 2-benzylacrylate
+ Benzene (AICI3, 0°C) (Friedel-Crafts) (HCl/ice) (>98% Purity)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Friedel-Crafts alkylation, ensuring regioselectivity at the alpha-
methylene position.

Spectral Analysis
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A. Nuclear Magnetic Resonance (NMR)

The NMR spectrum is distinct due to the non-equivalence of the geminal vinyl protons and the

shielding influence of the benzyl moiety.
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Interpretation: The key diagnostic feature is the separation of the vinyl protons (

ppm). The proton at 6.23 ppm is deshielded by the magnetic anisotropy of the carbonyl group.
The benzyl methylene appears as a sharp singlet at 3.64 ppm, confirming the absence of
coupling to adjacent protons (unlike the starting material, methyl acrylate).

C NMR (125 MHz,

)
Shift (
Carbon Type Assighment
» Ppm)
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Vinyl
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-carbon)
Aromatic (ipso) 138.5 Phenyl
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Vinyl ( Terminal vinyl carbon (
125.8
) )
Methoxy 51.9
Benzyl 38.2

B. Infrared Spectroscopy (FT-IR)

The IR spectrum validates the functional groups, specifically the conjugated ester and the
terminal alkene.

e 1720 cm~1 (Strong):
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stretching vibration of the
-unsaturated ester.

e 1632 cm~* (Medium):

stretching vibration. This band is often sharper than in non-conjugated alkenes.

e 3020-3080 cm~ (Weak): Aromatic

stretching.

e 1150-1200 cm~1 (Strong):

stretching (ester linkage).

700 & 750 cm~1 (Strong): Monosubstituted benzene ring deformation (out-of-plane bending).

C. Mass Spectrometry (EI-MS)

The fragmentation pattern is dominated by the stability of the benzyl/tropylium ion and the
cleavage of the ester group.

Primary Fragmentation Pathway:
e Molecular lon (

): m/z 176 (Visible, moderate intensity).

¢ Loss of Methoxy (

): m/z 145. Cleavage of the ester bond.

e Loss of Carbomethoxy (

): m/z 117. Breaking the
bond between the vinyl group and the carbonyl.

o Base Peak (Tropylium): m/z 91. The benzyl group rearranges to the highly stable tropylium
cation (
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). This is the diagnostic peak for all benzyl-containing compounds.
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Figure 2: Mass Spectrometry fragmentation tree highlighting the dominant tropylium ion

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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